Cas no 1031927-88-4 (1-(4-Ethoxyphenyl)-1-propanol)

1-(4-Ethoxyphenyl)-1-propanol structure
1-(4-Ethoxyphenyl)-1-propanol structure
Product Name:1-(4-Ethoxyphenyl)-1-propanol
CAS No:1031927-88-4
MF:C11H16O2
MW:180.243543624878
MDL:MFCD09991469
CID:1067363
PubChem ID:22486917
Update Time:2025-04-20

1-(4-Ethoxyphenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Ethoxyphenyl)-1-propanol
    • 1-(4-Aethoxy-phenyl)-propan-1-ol
    • 1-(4-ethoxy-phenyl)-propan-1-ol
    • 11-Oxy-4-aethoxy-1-propyl-benzol
    • Aethyl-(4-aethoxy-phenyl)-carbinol
    • AG-A-14508
    • ARONIS023595
    • CTK6G1674
    • SBB080340
    • SureCN6055121
    • 1-(4-Ethoxyphenyl)propan-1-ol
    • 1031927-88-4
    • AKOS000319583
    • SCHEMBL6055121
    • A1-06016
    • AS-77962
    • DTXSID20626105
    • AKOS016344147
    • BJTFSJALTYYMKU-UHFFFAOYSA-N
    • D93349
    • MDL: MFCD09991469
    • Inchi: 1S/C11H16O2/c1-3-11(12)9-5-7-10(8-6-9)13-4-2/h5-8,11-12H,3-4H2,1-2H3
    • InChI Key: BJTFSJALTYYMKU-UHFFFAOYSA-N
    • SMILES: OC(CC)C1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

1-(4-Ethoxyphenyl)-1-propanol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(4-Ethoxyphenyl)-1-propanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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